Cas no 22319-31-9 (4-Hepten-3-one,4-methyl-)

• Product Name: 4-Hepten-3-one,4-methyl-
• CAS No: 22319-31-9
• MF: C₈H₁₄O
• MW: 126.196162700653
• CID: 276677
• Update Time: 2025-04-19

4-Hepten-3-one,4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Hepten-3-one,4-methyl-
• (E)-4-methylhept-4-en-3-one
• (4E)-4-Methyl-4-hepten-3-one
• 4-METHYL-4-HEPTEN-3-ONE

• Inchi： 1S/C8H14O/c1-4-6-7(3)8(9)5-2/h6H,4-5H2,1-3H3/b7-6-
• InChI Key： BDBHRHLQMIKKIB-SREVYHEPSA-N
• SMILES： CC/C=C(\C(CC)=O)/C

Computed Properties

• Exact Mass: 126.10452
• Monoisotopic Mass: 126.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• Density: 0.835
• Boiling Point: 179.3°Cat760mmHg
• Flash Point: 59.9°C
• Refractive Index: 1.43
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds